Cas no 16484-85-8 (3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1))
16484-85-8 structure
Product Name:3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1)
CAS No:16484-85-8
MF:C7H7CaN4O2
MW:219.23407959938
CID:1344864
PubChem ID:27888
Update Time:2025-04-20
3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1)
- calcium,3,7-dimethyl-6-oxopurin-2-olate
- 16484-85-8
- DTXSID00274840
-
- Inchi: 1S/C7H8N4O2.Ca/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2;/h3H,1-2H3,(H,9,12,13);/q;+2/p-1
- InChI Key: OXXSBBRVUIKPMA-UHFFFAOYSA-M
- SMILES: [Ca+2].[O-]C1C2=C(N=CN2C)N(C)C(N=1)=O
Computed Properties
- Exact Mass: 494.07514
- Monoisotopic Mass: 219.019492
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 278
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.6
Experimental Properties
- Boiling Point: 495.5°C at 760 mmHg
- Flash Point: 253.5°C
- PSA: 187.95
3H-purin-2-olate, 6,7-dihydro-3,7-dimethyl-6-oxo-, calcium salt (1:1) Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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